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Introduction
Cyanine3 (Cy3) DBCO is a fluorescent labeling reagent that combines the bright and

photostable Cy3 fluorophore with a dibenzocyclooctyne (DBCO) group.[1] This allows for the

covalent labeling of azide-containing molecules through a copper-free click chemistry reaction

known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][2] This bioorthogonal

reaction is highly specific and efficient, proceeding rapidly at room temperature in aqueous

buffers without the need for a cytotoxic copper catalyst, making it ideal for labeling sensitive

biological samples and for in vivo applications.[1][2][3] The resulting triazole linkage is highly

stable, ensuring a permanent fluorescent label on the target molecule.[1] Cy3 is a bright,

photostable, and pH-insensitive orange-fluorescent dye, making it a robust choice for various

downstream detection and imaging applications.[3][4]

These application notes provide detailed protocols for the preparation of Cyanine3 DBCO

working solutions and their use in labeling biomolecules such as proteins and oligonucleotides.
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Quantitative Data Summary
The following tables summarize the key physicochemical and spectral properties of Cyanine3

DBCO, along with recommended starting conditions for conjugation reactions.

Table 1: Physicochemical and Spectral Properties of Cyanine3 DBCO

Property Value Reference(s)

Molecular Formula C₅₁H₅₇N₄O₂ [1]

Molecular Weight
~758 g/mol (non-sulfonated) to

983.18 g/mol (sulfonated)
[1]

Excitation Maximum (λex) 553 - 555 nm [1]

Emission Maximum (λem) 569 - 570 nm [1]

Molar Extinction Coefficient (ε) 150,000 L·mol⁻¹·cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.31 [1][5]

Recommended Laser Line 532 nm, 555 nm, or 568 nm [1][6]

Recommended Filter Set TRITC (tetramethylrhodamine) [1][6]

Solubility

Good in DMF, DMSO, DCM,

alcohols; practically insoluble

in water (< 1 µM)

[1][7]

Storage Conditions
-20°C in the dark, desiccated.

Stable for at least 12 months.
[1][7]

Table 2: Recommended Reaction Parameters for Labeling with Cyanine3 DBCO
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Parameter
Recommended
Range

Starting Point Notes Reference(s)

Molar Ratio

(Dye:Biomolecul

e)

1.1 - 20-fold

excess

10 - 20-fold for

proteins; 1.5 - 3-

fold for oligos

Higher ratios

may be needed

for dilute

solutions or less

reactive azides.

[3][4][8]

Biomolecule

Concentration
>1 mg/mL 1-10 mg/mL

Higher

concentrations

generally lead to

better labeling

efficiency.

[3][4]

Reaction

Temperature
4°C - 37°C

Room

Temperature

37°C can

increase reaction

rate; 4°C

overnight for

sensitive

molecules.

[8]

Reaction Time 2 - 24 hours

2-4 hours at RT

or overnight at

4°C

Longer times

may be needed

for dilute

samples.

[1][8]

pH 7.0 - 8.5 7.4

PBS is a

commonly used

reaction buffer.

[4][9]

Experimental Protocols
Protocol 1: Preparation of Cyanine3 DBCO Stock
Solution
Materials:

Cyanine3 DBCO solid
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Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Microcentrifuge tubes

Vortexer

Procedure:

Allow the vial of solid Cyanine3 DBCO to equilibrate to room temperature before opening to

prevent moisture condensation.[1][9]

Add the appropriate volume of anhydrous DMSO or DMF to create a 1-10 mM stock solution.

[4][9] For example, to prepare a 10 mM stock solution of Cyanine3 DBCO with a molecular

weight of 983.18 g/mol , dissolve 1 mg in approximately 102 µL of DMSO.[1]

Vortex the vial thoroughly until all the dye is completely dissolved.[9]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[9]

Store the stock solution at -20°C or -80°C, protected from light.[9][10] When stored properly,

the solution is stable for up to one month at -20°C and up to six months at -80°C.[9][10]

Protocol 2: Labeling of Azide-Modified Proteins
This protocol provides a general procedure for labeling 1 mg of a typical IgG antibody (~150

kDa). Optimization may be required for other proteins.

Materials:

Azide-modified protein in an appropriate buffer (e.g., PBS, pH 7.4). The buffer must not

contain sodium azide.[1]

Cyanine3 DBCO stock solution (from Protocol 1)

Reaction buffer (e.g., PBS, pH 7.4)

Desalting spin column for purification

Procedure:
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Protein Preparation:

Ensure the protein concentration is at least 1 mg/mL.[4] If the protein solution contains

interfering substances like sodium azide, perform a buffer exchange into the reaction

buffer using a desalting spin column or dialysis.[4]

Reaction Setup:

Determine the desired molar excess of Cyanine3 DBCO. A 10- to 20-fold molar excess is

a good starting point.[4]

Calculate the volume of Cyanine3 DBCO stock solution needed and add it to the protein

solution.

Incubation:

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C,

protected from light.[1]

Purification:

Purification is crucial to remove unreacted Cyanine3 DBCO.[4]

Prepare a desalting spin column according to the manufacturer's instructions.

Slowly apply the reaction mixture to the center of the resin bed.

Centrifuge the column according to the manufacturer's protocol to collect the labeled

protein.

Protocol 3: Quantification and Degree of Labeling (DOL)
Calculation
The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each

protein molecule. It can be determined using absorbance spectroscopy.[4]

Procedure:
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Measure the absorbance of the purified labeled protein solution at 280 nm (A₂₈₀) and at the

absorbance maximum for Cy3, which is approximately 555 nm (A_max).[4] Dilute the sample

with PBS if necessary to ensure the readings are within the linear range of the

spectrophotometer.[4]

Calculate the protein concentration, correcting for the absorbance of the dye at 280 nm:

Protein Concentration (M) = [A₂₈₀ - (A_max × CF₂₈₀)] / ε_protein

Where:

CF₂₈₀ is the correction factor for Cy3 at 280 nm (~0.08 or 0.09).[1][4][11]

ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000

M⁻¹cm⁻¹ for a typical IgG).[4]

Calculate the dye concentration:

Dye Concentration (M) = A_max / ε_dye

Where ε_dye is the molar extinction coefficient of Cy3 (150,000 M⁻¹cm⁻¹).[1]

Calculate the DOL:

DOL = Dye Concentration / Protein Concentration

Mandatory Visualizations
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Experimental Workflow for Protein Labeling

1. Reagent Preparation
- Prepare Azide-Modified Protein

- Prepare Cy3 DBCO Stock Solution

2. Labeling Reaction
- Combine Protein and Cy3 DBCO

- Incubate (RT or 4°C)

3. Purification
- Remove Unreacted Dye
 (e.g., Desalting Column)

4. Analysis
- Calculate DOL (UV-Vis)

- SDS-PAGE

Click to download full resolution via product page

Caption: High-level experimental workflow for protein labeling.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Azide-Modified
Protein

Fluorescently Labeled
Protein Conjugate

Cyanine3 DBCO
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Caption: SPAAC reaction between an azide-protein and Cy3 DBCO.

Troubleshooting
Table 3: Common Issues and Solutions

Issue Potential Cause(s)
Suggested
Solution(s)

Reference(s)

Low Labeling

Efficiency / Low DOL

- Presence of

interfering substances

(e.g., sodium azide) in

the protein buffer.-

Insufficient molar

excess of Cy3

DBCO.- Protein

concentration is too

low.-

Hydrolyzed/degraded

Cy3 DBCO reagent.

- Ensure proper buffer

exchange into an

azide-free buffer like

PBS.- Increase the

molar excess of Cy3

DBCO in the

reaction.- Concentrate

the protein to >1

mg/mL.- Prepare fresh

Cy3 DBCO stock

solution immediately

before use.

[4]

Low Fluorescence

Signal from Conjugate

- The DOL is too high,

causing self-

quenching of the

fluorophores.- The

protein was denatured

or degraded during

labeling/purification.

- Reduce the molar

excess of Cy3 DBCO

during the labeling

reaction.- Handle the

protein gently and use

appropriate storage

conditions.

[4]

Precipitation of

Biomolecule

- High degree of

labeling with the

hydrophobic DBCO

moiety.- High

concentration of

organic solvent

(DMSO/DMF).

- Reduce the molar

excess of Cy3

DBCO.- Ensure the

final concentration of

the organic solvent in

the reaction mixture is

low (typically <10%).

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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